Arbutamine
Arbutamine
Arbutamine is a synthetic catecholamine with positive chronotropic and inotropic properties, used in echocardiography and diagnostic coronary angiography. Arbutamine binds to and activates beta-1 adrenergic receptors in the myocardium, thereby increasing heart rate and increasing force of myocardial contraction. By exerting a chronotropic and inotropic effect, arbutamine mimics the cardiac stress caused by exercise that may prevent adequate tissue perfusion and oxygenation, and may provoke myocardial ischemia in patients with coronary artery disease.
Arbutamine, also known as genesa, belongs to the class of organic compounds known as phenylbutylamines. Phenylbutylamines are compounds containing a phenylbutylamine moiety, which consists of a phenyl group substituted at the fourth carbon by an butan-1-amine. Arbutamine is a drug which is used to elicit acute cardiovascular responses (cardiac stumulant), similar to those produced by exercise, in order to aid in diagnosing the presence or absence of coronary artery disease (cad) in patients who cannot exercise adequately. Arbutamine is considered to be a practically insoluble (in water) and relatively neutral molecule. Arbutamine has been detected in multiple biofluids, such as urine and blood. Within the cell, arbutamine is primarily located in the membrane (predicted from logP). In humans, arbutamine is involved in the arbutamine action pathway.
Arbutamine is a catecholamine. It has a role as a beta-adrenergic agonist and a cardiotonic drug.
Arbutamine, also known as genesa, belongs to the class of organic compounds known as phenylbutylamines. Phenylbutylamines are compounds containing a phenylbutylamine moiety, which consists of a phenyl group substituted at the fourth carbon by an butan-1-amine. Arbutamine is a drug which is used to elicit acute cardiovascular responses (cardiac stumulant), similar to those produced by exercise, in order to aid in diagnosing the presence or absence of coronary artery disease (cad) in patients who cannot exercise adequately. Arbutamine is considered to be a practically insoluble (in water) and relatively neutral molecule. Arbutamine has been detected in multiple biofluids, such as urine and blood. Within the cell, arbutamine is primarily located in the membrane (predicted from logP). In humans, arbutamine is involved in the arbutamine action pathway.
Arbutamine is a catecholamine. It has a role as a beta-adrenergic agonist and a cardiotonic drug.
Brand Name:
Vulcanchem
CAS No.:
128470-16-6
VCID:
VC0144426
InChI:
InChI=1S/C18H23NO4/c20-15-7-4-13(5-8-15)3-1-2-10-19-12-18(23)14-6-9-16(21)17(22)11-14/h4-9,11,18-23H,1-3,10,12H2/t18-/m0/s1
SMILES:
C1=CC(=CC=C1CCCCNCC(C2=CC(=C(C=C2)O)O)O)O
Molecular Formula:
C18H23NO4
Molecular Weight:
317.4 g/mol
Arbutamine
CAS No.: 128470-16-6
Reference Standards
VCID: VC0144426
Molecular Formula: C18H23NO4
Molecular Weight: 317.4 g/mol
CAS No. | 128470-16-6 |
---|---|
Product Name | Arbutamine |
Molecular Formula | C18H23NO4 |
Molecular Weight | 317.4 g/mol |
IUPAC Name | 4-[(1R)-1-hydroxy-2-[4-(4-hydroxyphenyl)butylamino]ethyl]benzene-1,2-diol |
Standard InChI | InChI=1S/C18H23NO4/c20-15-7-4-13(5-8-15)3-1-2-10-19-12-18(23)14-6-9-16(21)17(22)11-14/h4-9,11,18-23H,1-3,10,12H2/t18-/m0/s1 |
Standard InChIKey | IIRWWTKISYTTBL-SFHVURJKSA-N |
Isomeric SMILES | C1=CC(=CC=C1CCCCNC[C@@H](C2=CC(=C(C=C2)O)O)O)O |
SMILES | C1=CC(=CC=C1CCCCNCC(C2=CC(=C(C=C2)O)O)O)O |
Canonical SMILES | C1=CC(=CC=C1CCCCNCC(C2=CC(=C(C=C2)O)O)O)O |
Physical Description | Solid |
Description | Arbutamine is a synthetic catecholamine with positive chronotropic and inotropic properties, used in echocardiography and diagnostic coronary angiography. Arbutamine binds to and activates beta-1 adrenergic receptors in the myocardium, thereby increasing heart rate and increasing force of myocardial contraction. By exerting a chronotropic and inotropic effect, arbutamine mimics the cardiac stress caused by exercise that may prevent adequate tissue perfusion and oxygenation, and may provoke myocardial ischemia in patients with coronary artery disease. Arbutamine, also known as genesa, belongs to the class of organic compounds known as phenylbutylamines. Phenylbutylamines are compounds containing a phenylbutylamine moiety, which consists of a phenyl group substituted at the fourth carbon by an butan-1-amine. Arbutamine is a drug which is used to elicit acute cardiovascular responses (cardiac stumulant), similar to those produced by exercise, in order to aid in diagnosing the presence or absence of coronary artery disease (cad) in patients who cannot exercise adequately. Arbutamine is considered to be a practically insoluble (in water) and relatively neutral molecule. Arbutamine has been detected in multiple biofluids, such as urine and blood. Within the cell, arbutamine is primarily located in the membrane (predicted from logP). In humans, arbutamine is involved in the arbutamine action pathway. Arbutamine is a catecholamine. It has a role as a beta-adrenergic agonist and a cardiotonic drug. |
Solubility | 8.42e-02 g/L |
Synonyms | 4-[(1R)-1-Hydroxy-2-[[4-(4-hydroxyphenyl)butyl]amino]ethyl]-1,2-benzenediol; (R)-4-[1-Hydroxy-2-[[4-(4-hydroxyphenyl)butyl]amino]ethyl]-1,2-benzenediol; (-)-Arbutamine; |
PubChem Compound | 60789 |
Last Modified | Nov 11 2021 |
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